2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-one
Overview
Description
2-Chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-one, also known as 2-chloro-5-methylthiazole, is a heterocyclic organic compound with a molecular formula of C4H5ClN2O. It is a colorless solid with a melting point of 135°C. 2-Chloro-5-methylthiazole is used as a reagent in organic synthesis, as well as a precursor to several pharmaceuticals, including the antifungal agent clotrimazole and the anti-inflammatory agent ibuprofen.
Scientific Research Applications
2-Chloro-5-methylthiazole has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of heterocyclic compounds, such as thiazolopyrimidines, thiazoloquinolines, and thiazolopyridines. It has also been used as a starting material in the synthesis of a variety of pharmaceuticals, including the antifungal agent clotrimazole and the anti-inflammatory agent ibuprofen. Additionally, 2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-oneethylthiazole has been used in the synthesis of a variety of metal complexes, such as cobalt(III) and nickel(II) complexes.
Mechanism of Action
2-Chloro-5-methylthiazole acts as a nucleophilic reagent in organic synthesis. It reacts with electrophiles, such as acyl chlorides and carboxylic acids, to form the corresponding amides and esters. It also reacts with alkenes to form the corresponding cyclopropanes. Additionally, it can be used as a catalyst in the synthesis of a variety of heterocyclic compounds.
Biochemical and Physiological Effects
2-Chloro-5-methylthiazole has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
2-Chloro-5-methylthiazole has several advantages for use in laboratory experiments. It is a stable compound, with a melting point of 135°C, and it is soluble in most organic solvents. Additionally, it is a versatile reagent, capable of forming a variety of products under different reaction conditions.
However, there are some limitations to its use in laboratory experiments. It is a relatively expensive reagent, and it is not readily available from commercial suppliers. Additionally, it is not very soluble in water, so it may be difficult to use in aqueous solutions.
Future Directions
Future research into 2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-oneethylthiazole could focus on its use as a catalyst in the synthesis of a variety of heterocyclic compounds. Additionally, further research could be done to investigate its potential use as a reagent in the synthesis of pharmaceuticals and other biologically active compounds. Finally, research could be done to investigate the potential use of 2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-oneethylthiazole as a drug delivery agent.
Synthesis Methods
2-Chloro-5-methylthiazole can be synthesized through a three-step reaction sequence. The first step involves the reaction of 2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-oneethylthiazole with potassium hydroxide to form the corresponding potassium salt. The second step involves the reaction of the potassium salt with acetic anhydride to form the corresponding acyl chloride. The final step involves the reaction of the acyl chloride with 1-ethyl-3-methyl-1-thiourea to form 2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-oneethylthiazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1-(5-methyl-1,2-thiazol-3-yl)ethan-1-one involves the reaction of 2-chloroethanoyl chloride with 5-methyl-1,2-thiazol-3-amine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroethanoyl chloride", "5-methyl-1,2-thiazol-3-amine", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 5-methyl-1,2-thiazol-3-amine to a solution of 2-chloroethanoyl chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to neutralize the hydrogen chloride that is produced.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
2758000-95-0 |
Molecular Formula |
C6H6ClNOS |
Molecular Weight |
175.6 |
Purity |
95 |
Origin of Product |
United States |
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